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For Researchers, Scientists, and Drug Development Professionals

Introduction
Quizalofop-ethyl is a selective post-emergence herbicide widely used for the control of grass

weeds in a variety of broadleaf crops.[1][2] Regulatory bodies worldwide have established

maximum residue limits (MRLs) for Quizalofop-ethyl in agricultural commodities and

environmental samples to ensure food safety and environmental protection. Accurate and

sensitive analytical methods are therefore essential for monitoring these residue levels.

The use of a stable isotope-labeled internal standard, such as Quizalofop-ethyl-d3, is the gold

standard for quantitative analysis by mass spectrometry. It compensates for variations in

sample preparation, instrument response, and matrix effects, leading to enhanced accuracy

and precision. This document provides detailed application notes and protocols for the analysis

of Quizalofop-ethyl residues in various matrices using Quizalofop-ethyl-d3 as an internal

standard.

Principle of the Method
The analytical workflow involves extraction of Quizalofop-ethyl and the internal standard from

the sample matrix, followed by cleanup to remove interfering co-extractives. The final

determination is performed by liquid chromatography coupled with tandem mass spectrometry

(LC-MS/MS), utilizing the unique mass transitions of the native analyte and its deuterated

analog.
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Materials and Reagents
Standards:

Quizalofop-ethyl (PESTANAL®, analytical standard)

Quizalofop-ethyl-d3 (Available from suppliers of certified reference materials)

Solvents:

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Hexane (HPLC grade)

Reagents:

Formic acid

Ammonium formate

Phosphoric acid

Anhydrous magnesium sulfate

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB)

Experimental Protocols
Protocol 1: Analysis of Quizalofop-ethyl in Soil
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This protocol is adapted from the BASF Analytical Method D1303/02 for the determination of

Quizalofop-p-ethyl and its metabolites in soil.[3][4]

1. Sample Preparation and Extraction:

Weigh 5 g of a homogenized soil sample into a 50 mL polypropylene centrifuge tube.

Add a known amount of Quizalofop-ethyl-d3 internal standard solution.

Add 15 mL of an 80:20 (v/v) mixture of acetonitrile and 6% phosphoric acid in water.

Shake vigorously for 30 minutes on a mechanical shaker.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the supernatant to a clean tube.

Repeat the extraction of the soil pellet with another 15 mL of the extraction solvent.

Combine the supernatants.

2. Sample Cleanup (Dispersive SPE):

To the combined extract, add 150 mg of PSA, 50 mg of C18, and 900 mg of anhydrous

magnesium sulfate.

Vortex for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Take an aliquot of the supernatant, filter through a 0.22 µm syringe filter, and transfer to an

autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

LC Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water
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Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Gradient Program:

0-1 min: 10% B

1-8 min: 10-90% B

8-10 min: 90% B

10.1-12 min: 10% B (re-equilibration)

MS/MS Detection: Electrospray ionization (ESI) in positive ion mode.

Mass Transitions:

Compound Precursor Ion (m/z) Product Ion (m/z)

Quizalofop-ethyl 373.1 299.0

Quizalofop-ethyl-d3 376.1 299.0

Protocol 2: Analysis of Quizalofop-ethyl in Agricultural
Products (QuEChERS Method)
This protocol is a general QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method suitable for a variety of plant-based matrices.

1. Sample Preparation and Extraction:

Weigh 10 g of a homogenized sample (e.g., fruit, vegetable) into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.
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Add a known amount of Quizalofop-ethyl-d3 internal standard solution.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

2. Sample Cleanup (Dispersive SPE):

Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube

containing 150 mg MgSO₄, 50 mg PSA, and for pigmented samples, 50 mg GCB.

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 1 minute.

Take an aliquot of the supernatant, filter through a 0.22 µm syringe filter, and transfer to an

autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Follow the LC-MS/MS conditions as described in Protocol 1.

Quantitative Data Summary
The following table summarizes typical performance data for the analysis of Quizalofop-ethyl in

various matrices based on published methods. The use of Quizalofop-ethyl-d3 as an internal

standard is expected to yield similar or improved performance.
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Matrix Method
LOQ
(mg/kg)

LOD
(mg/kg)

Recovery
(%)

Reference

Soil LC-MS/MS 0.005 0.001 70-120 [3]

Pome Fruit LC-MS/MS 0.050 0.0225 70-120 [5]

Stone Fruit LC-MS/MS 0.050 0.0225 70-120 [5]

Grapes LC-MS/MS 0.050 0.0225 70-120 [5]

Caraway LC-MS/MS 0.01 - 70-120 [6]

Groundnut
GC-MS/LC-

MS/MS
- - 85.6-95.5 [7]

Visualizations
Experimental Workflow for Quizalofop-ethyl Residue
Analysis
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Caption: Workflow for Quizalofop-ethyl residue analysis.

Signaling Pathway of Quizalofop-ethyl Action
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Caption: Mode of action of Quizalofop-ethyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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